Demecolcine-d3
Demecolcine-d3
Demecolcine-d3 is an isotopically labelled antimitotic agent that disrupts microtubles by binding to tubulin and preventing its polymerization. It stimulates the intrinsic GTPase activity of tubulin. It also induces apoptosis in several normal and tumor cell lines and activates the JNK/SAPK signaling pathway.
Brand Name:
Vulcanchem
CAS No.:
1217668-72-8
VCID:
VC0196578
InChI:
InChI=1S/C21H25NO5/c1-22-15-8-6-12-10-18(25-3)20(26-4)21(27-5)19(12)13-7-9-17(24-2)16(23)11-14(13)15/h7,9-11,15,22H,6,8H2,1-5H3/t15-/m0/s1/i1D3
SMILES:
CNC1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)OC)OC)OC)OC
Molecular Formula:
C21H22NO5D3
Molecular Weight:
374.45
Demecolcine-d3
CAS No.: 1217668-72-8
Cat. No.: VC0196578
Molecular Formula: C21H22NO5D3
Molecular Weight: 374.45
Purity: > 95%
* For research use only. Not for human or veterinary use.
| Description | Demecolcine-d3 is an isotopically labelled antimitotic agent that disrupts microtubles by binding to tubulin and preventing its polymerization. It stimulates the intrinsic GTPase activity of tubulin. It also induces apoptosis in several normal and tumor cell lines and activates the JNK/SAPK signaling pathway. |
|---|---|
| CAS No. | 1217668-72-8 |
| Molecular Formula | C21H22NO5D3 |
| Molecular Weight | 374.45 |
| IUPAC Name | (7S)-1,2,3,10-tetramethoxy-7-(trideuteriomethylamino)-6,7-dihydro-5H-benzo[a]heptalen-9-one |
| Standard InChI | InChI=1S/C21H25NO5/c1-22-15-8-6-12-10-18(25-3)20(26-4)21(27-5)19(12)13-7-9-17(24-2)16(23)11-14(13)15/h7,9-11,15,22H,6,8H2,1-5H3/t15-/m0/s1/i1D3 |
| SMILES | CNC1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)OC)OC)OC)OC |
| Appearance | Faintly Yellow Crystalline Powder |
| Melting Point | 73-75°C |
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